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Compound of Interest

Compound Name: Mebenil

Cat. No.: B1215633

FOR IMMEDIATE USE BY RESEARCH, SCIENTIFIC, AND DRUG DEVELOPMENT
PROFESSIONALS

This guide provides critical safety and logistical information for the handling of Mebenil (CAS
7055-03-0), a benzanilide fungicide. The following procedures are designed to ensure the
safety of laboratory personnel and to provide clear, actionable steps for routine handling,
emergency situations, and proper disposal. Adherence to these guidelines is mandatory to
minimize risks and ensure a safe working environment.

Physicochemical and Toxicological Data

While comprehensive toxicological data for Mebenil is not fully available, the existing
information necessitates a cautious approach. Handle this compound as potentially hazardous.
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Property Value Reference
Chemical Name 2-methyl-N-phenylbenzamide [1]
Synonyms Mebenil, 2-Methylbenzanilide [1]
CAS Number 7055-03-0 [1]
Molecular Formula C14H13NO [2]
Molecular Weight 211.26 g/mol [2]
Appearance Solid powder [2]

Dry, dark, and at O - 4°C for

short term (days to weeks) or
Storage [2]

-20°C for long term (months to

years).

Personal Protective Equipment (PPE)

The following personal protective equipment is mandatory when handling Mebenil.
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Equipment

Specifications

Purpose

Hand Protection

Chemical-resistant gloves
(e.g., Nitrile, Neoprene, or
Butyl rubber). Ensure gloves
are of adequate thickness
(e.g., 214 mils for nitrile
rubber).

To prevent skin contact.[3]

Eye Protection

Tightly fitting safety goggles or
a face shield.

To protect eyes from dust

particles and splashes.[1]

Respiratory Protection

A NIOSH/MSHA-approved
respirator is required,
especially when handling the
powder form or when
engineering controls are
insufficient. A full-face
respirator offers greater

protection.

To prevent inhalation of dust.

[1]

Body Protection

A laboratory coat or chemical-

resistant suit.

To protect skin and personal

clothing from contamination.[4]

Footwear

Closed-toe shoes. Chemical-
resistant boots are
recommended when handling
large quantities or in case of

spills.

To protect feet from spills.[3]

Safe Handling and Operational Plan

Engineering Controls:

o Ventilation: All work with Mebenil powder or solutions must be conducted in a properly

functioning chemical fume hood.[5]

o Eye Wash and Safety Shower: An operational eye wash station and safety shower must be

readily accessible in the immediate work area.[5]
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Standard Operating Procedure:

Preparation: Before handling, ensure all necessary PPE is donned correctly. Prepare the
work area within the chemical fume hood, covering surfaces with absorbent, disposable
liners if necessary.

Handling:

o

Avoid generating dust.[1]

[¢]

Use with adequate ventilation.[5]

[¢]

Wash hands thoroughly after handling.[5]

[e]

Avoid contact with eyes, skin, and clothing.[5]

o

Keep the container tightly closed when not in use.[5]

Storage: Store Mebenil in a cool, dry, well-ventilated area away from incompatible
substances. Keep the container tightly closed.[2]

Emergency and Disposal Plan

Spill Response:

Isolate: Restrict access to the contaminated area.
Ventilate: Ensure the area is well-ventilated, if safe to do so.

Don PPE: Before re-entering the area, don the appropriate PPE as specified in the table
above.

Containment:
o Solid Spills: Carefully sweep up the material, avoiding dust generation.[5]

o Liquid Spills: Cover with an inert absorbent material (e.g., vermiculite, sand).
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e Collection: Place all contaminated materials into a labeled, sealed container for hazardous
waste disposal.

» Decontamination: Decontaminate the spill area with a suitable cleaning agent, followed by a
thorough rinse with water.

First Aid Measures:

e If Inhaled: Move the victim into fresh air. If breathing is difficult, give oxygen. If not breathing,
give artificial respiration and consult a doctor immediately.[1]

e Following Skin Contact: Take off contaminated clothing immediately. Wash off with soap and
plenty of water. Consult a doctor.[1]

» Following Eye Contact: Rinse with pure water for at least 15 minutes. Consult a doctor.[1]

e Following Ingestion: Rinse mouth with water. Do not induce vomiting. Call a doctor or Poison
Control Center immediately.[1]

Waste Disposal:

o Collection: Collect all Mebenil waste in a designated, labeled, and sealed container for
hazardous waste.

o Storage: Store waste containers in a secure and well-ventilated area, away from
incompatible materials.

» Licensed Disposal: Arrange for the collection and disposal of all Mebenil waste by a licensed
hazardous waste disposal company.[4]

o Regulatory Compliance: Adhere to all local, state, and federal regulations regarding
hazardous waste disposal.[4]

Workflow and Safety Protocol Diagram
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Mebenil Handling and Safety Workflow

Preparation

Don all required PPE

Prepare work area in fume hood

Weigh/handle Mebenil in fume hood gl phaleleiekeiate 1

tential

]
Emergency Procedures

Store in a cool, dry, ventilated area Spill Occurs

Post-Handling

Decontaminate work surfaces Isolate and Ventilate

Dispose of contaminated PPE Contain and Collect Spill

Wash hands thoroughly Decontaminate Spill Area

Click to download full resolution via product page

Caption: Workflow for the safe handling of Mebenil in a laboratory setting.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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